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Compound of Interest |

Compound Name: Cholesterol n-Octyl Carbonate
CAS No.: 15455-82-0
Cat. No.: B580209
. J

Executive Summary & Nomenclature Alert

Cholesteryl n-octyl carbonate is a saturated carbonic ester of cholesterol.[1] It belongs to the
class of thermotropic chiral nematic (cholesteric) liquid crystals. Unlike its widely used
unsaturated analog, Cholesteryl Oleyl Carbonate (often abbreviated as COC), the n-octyl
derivative exhibits higher phase transition temperatures and distinct mesophase stability due to
its saturated C8 alkyl chain.[1]

I\ Critical Disambiguation: The "COC" Acronym

In commercial liquid crystal literature, "COC" almost universally refers to Cholesteryl Oleyl
Carbonate (CAS 17110-51-9), which is a room-temperature liquid crystal (Melting Point ~20°C).

[1][2]
o Target Molecule: Cholesteryl n-Octyl Carbonate (CAS 15455-82-0).[1][3][4][5]
e Physical State (RT): Waxy Solid / Crystalline.[1]

o Key Distinction: Requires heating to access the mesophase; provides a rigid core for
nanoparticles at body temperature (

)-[1]
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Physicochemical Fundamentals
Molecular Architecture

The molecule consists of a rigid steroid core (tetracyclic ring system) linked to a flexible n-octyl
hydrocarbon tail via a carbonate ester group.[1]

» Chirality: The steroid core imparts intrinsic chirality, inducing a helical twist in the
supramolecular structure.

e Mesogenic Core: The rigid steroid backbone drives the orientational order.

o Flexible Tail (C8): The octyl chain acts as a "solvent" for the core, lowering the melting point
relative to pure cholesterol but maintaining higher order than unsaturated esters.

Phase Sequence

Upon heating from the crystalline state, Cholesteryl n-octyl carbonate typically follows this
enantiotropic sequence:

[1]

*Note: The Smectic phase is often monotropic (observable only on cooling) or exists in a
narrow range depending on purity.[1] The Blue Phase (BP) is a narrow stable region (< 2°C)
often observed just before clearing.[1]

Thermodynamic Data (Homologous Series Interpolation)

Precise transition temperatures are lot-dependent.[1] Based on the homologous series of
cholesteryl alkyl carbonates (Gray, G.W., et al.):
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Approx. Temperature Enthalpy (

Phase Transition
Range )

Melting Point (
High (First Order)

)

Cholesteric Range Moderate

Clearing Point (
Low (Weak First Order)

)

Validation Requirement: Every new lot must be characterized via DSC (See Section 3.[1]1) as
trace impurities significantly depress

1]
Experimental Characterization Protocols
Differential Scanning Calorimetry (DSC)

Objective: Determine exact

and
to define the working range for formulation.

Protocol:

o Sample Prep: Weigh 2-5 mg of solid Cholesteryl n-octyl carbonate into an aluminum pan.
Hermetically seal.

o Reference: Use an empty hermetically sealed pan.
e Cycle 1 (Erase Thermal History): Heat from

to

at
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. Hold for 5 min.

e Cooling (Critical): Cool to
at
. Observe exotherms for Isotropic
Cholesteric and Cholesteric
Smectic/Crystal transitions.

e Cycle 2 (Measurement): Heat from
to

at

e Analysis: Record onset temperatures of endothermic peaks.

Self-Validating Check: If the cooling curve shows a supercooled liquid state (no crystallization
exotherm) down to RT, the sample exhibits strong monotropic behavior.[1] Repeat with a slower
cooling rate (

) to induce ordering.

Polarized Optical Microscopy (POM)

Objective: Identify mesophase textures (Focal Conic vs. Grandjean).
Protocol:

o Substrate: Use glass slides treated with rubbed polyimide (planar alignment) or HTAB
(homeotropic alignment).[1]

e Mounting: Place sample between slide and coverslip. Heat to Isotropic phase (

)[1]

e Observation: Cool slowly (
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) under crossed polarizers.

o Blue Phase: Platelet textures (blue/gray) appearing briefly just below

1]

o Cholesteric: Oily streaks or Grandjean planar texture (fingerprint patterns).[1]

o Smectic A: Focal conic fan texture (if accessible).[1]

Visualizing the Phase Logic

The following diagram illustrates the temperature-dependent molecular ordering and the critical
"Blue Phase" window often exploited in advanced photonic applications.
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Figure 1: Thermotropic phase transition sequence for Cholesteryl n-octyl carbonate. Note the
reversible nature of the mesophases.

Applications in Drug Delivery (LCNPs)[1][6][7]

Cholesteryl n-octyl carbonate is increasingly relevant in the formulation of Liquid Crystal
Nanoparticles (LCNPs), specifically Cubosomes and Hexosomes.[1]

Why n-Octyl? (Mechanism of Action)

Unlike the unsaturated Oleyl derivative (liquid at body temp), the n-Octyl derivative is
solid/semi-solid at
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1]

o Core Rigidity: It creates a more rigid hydrophobic core in the nanoparticle, reducing
premature drug leakage (burst release).[1]

e Thermo-responsive Release: Drug release can be triggered by local hyperthermia (heating
the tissue to

), inducing the Solid

LC phase transition which alters the core's permeability.[1]

LCNP Formulation Workflow

The following workflow describes the "Solvent Evaporation & Ultrasonication" method, the
industry standard for producing stable LCNPs.
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Figure 2: Protocol for encapsulating hydrophobic drugs into Cholesteryl n-octyl carbonate
nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Phase Behavior & Applications of
Cholesteryl n-Octyl Carbonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580209#cholesteryl-n-octyl-carbonate-liquid-crystal-
phase-behavior]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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